1,4-bis(4-methylphenyl)benzene
Cat. No. B1336449
M. Wt: 258.4 g/mol
InChI Key: NKIXYJULGMJDDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
[Compound]
Name
CC(C)P(C(C)C)C(Nc1ccccc1n3nc(c2ccccc2)cc3c4ccccc4)c5ccccc5
Quantity
0.05 mmol
Type
reagent
Reaction Step One
Yield
68
Identifiers
|
NAME
|
1609
|
Inputs
Step One
[Compound]
|
Name
|
CC(C)P(C(C)C)C(Nc1ccccc1n3nc(c2ccccc2)cc3c4ccccc4)c5ccccc5
|
|
Quantity
|
0.05 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0.5 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COc2ccc(c1ccc(C)cc1)cc2
|
Step Three
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc([Mg]Br)cc1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
120 °C
|
Other
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc3ccc(c2ccc(c1ccc(C)cc1)cc2)cc3
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 68 |
Analyses
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
